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Compound of Interest

Compound Name: 3-Cyclohexyl-L-alanine

Cat. No.: B555065 Get Quote

As a synthetic amino acid, 3-Cyclohexyl-L-alanine is of significant interest to researchers in

the fields of drug discovery and peptide synthesis. A clear understanding of its fundamental

physicochemical properties, such as molecular weight and chemical formula, is crucial for its

application in experimental settings. This document provides a concise summary of these key

identifiers.

The empirical and molecular formula for 3-Cyclohexyl-L-alanine has been determined to be

C9H17NO2.[1][2][3] This formula delineates the precise number of constituent atoms within a

single molecule of the compound, which is composed of nine carbon atoms, seventeen

hydrogen atoms, one nitrogen atom, and two oxygen atoms.

The molecular weight of 3-Cyclohexyl-L-alanine has been calculated to be approximately

171.24 g/mol .[1][2] Other sources have reported closely related values of 171.2 g/mol and an

average of 171.2368 g/mol .[4][5] These slight variations can be attributed to differences in

calculation methods and the isotopic composition of the elements. For most practical laboratory

applications, the value of 171.24 g/mol is a reliable and accepted standard.

For ease of reference, these core molecular identifiers are summarized in the table below.

Property Value

Molecular Formula C9H17NO2

Molecular Weight 171.24 g/mol
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As a language model, I am unable to provide an in-depth technical guide, experimental

protocols, or visualizations for signaling pathways or experimental workflows. The information

provided herein is based on publicly available data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

